![molecular formula C7H13Cl2N3 B3043128 4,5,6,7-tetrahydro-1H-indazol-5-amine dihydrochloride CAS No. 74197-17-4](/img/structure/B3043128.png)
4,5,6,7-tetrahydro-1H-indazol-5-amine dihydrochloride
Overview
Description
4,5,6,7-tetrahydro-1H-indazol-5-amine dihydrochloride is a chemical compound with the molecular formula C7H11N3•2HCl and a molecular weight of 210.1 . It is used for research purposes .
Synthesis Analysis
The synthesis of similar compounds has been described in the literature. For instance, a radical allyl bromination of indazol-4-one at position 7 by the action of N-bromosuccinimide (NBS) in the presence of azobisisobutyronitrile (AIBN) as a radical initiator in carbon tetrachloride and subsequent nucleophilic substitution of the bromine atom in compound 5 with azide by the action of sodium azide in an acetone–water mixture led to a 7-azido derivative .Molecular Structure Analysis
The molecular structure of 4,5,6,7-tetrahydro-1H-indazol-5-amine dihydrochloride is based on the indazole core, which is a bicyclic compound consisting of fused benzene and pyrazole rings . The introduction of a substituent at position 7 of the bicycle is of particular interest, which proceeds as a tandem reaction during the formation of the pyrrole ring .Physical And Chemical Properties Analysis
4,5,6,7-tetrahydro-1H-indazol-5-amine dihydrochloride is a solid compound . It should be stored at room temperature in an inert atmosphere .Scientific Research Applications
Anti-Inflammatory Applications
Indazole derivatives, including 4,5,6,7-tetrahydro-1H-indazol-5-amine dihydrochloride, have been found to possess significant anti-inflammatory properties . For instance, 3-phenyl-2-[4-(trifluoromethyl)phenyl]-4,5,6,7-tetrahydro-2H-indazole has shown high anti-inflammatory activity along with minimum ulcerogenic potential .
Antimicrobial Applications
Indazole compounds have demonstrated potent antimicrobial activities . The structural diversity and biological properties of these compounds make them valuable in the development of new antimicrobial agents .
Anti-HIV Applications
Indazole derivatives have been found to exhibit anti-HIV activities . This suggests that 4,5,6,7-tetrahydro-1H-indazol-5-amine dihydrochloride could potentially be used in the development of new anti-HIV drugs .
Anticancer Applications
Indazole compounds, including 4,5,6,7-tetrahydro-1H-indazol-5-amine dihydrochloride, have shown promising anticancer properties . Their unique structure and biological activities make them potential candidates for the development of novel anticancer drugs .
Hypoglycemic Applications
Indazole derivatives have been found to possess hypoglycemic activities . This suggests that 4,5,6,7-tetrahydro-1H-indazol-5-amine dihydrochloride could potentially be used in the treatment of diabetes .
Antiviral Applications
A novel class of SARS-CoV-2 main protease (M pro) inhibitors derived from 1,5,6,7-tetrahydro-4H-indazol-4-ones was designed . This suggests that 4,5,6,7-tetrahydro-1H-indazol-5-amine dihydrochloride could potentially be used in the development of new antiviral drugs .
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or in contact with skin . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and if swallowed: Call a poison center/doctor if you feel unwell .
Mechanism of Action
Target of Action
Indazole derivatives have been found to possess anti-inflammatory activity , suggesting that they may target enzymes or receptors involved in the inflammatory response.
Mode of Action
Indazole derivatives have been shown to exhibit anti-inflammatory activity , which could involve the inhibition of pro-inflammatory enzymes or signaling pathways.
Biochemical Pathways
Given the anti-inflammatory activity of indazole derivatives , it is plausible that this compound may influence pathways related to inflammation, such as the cyclooxygenase (COX) or lipoxygenase (LOX) pathways.
Result of Action
Indazole derivatives have been reported to exhibit anti-inflammatory activity , suggesting that they may reduce the production of pro-inflammatory mediators or inhibit the activation of immune cells.
properties
IUPAC Name |
4,5,6,7-tetrahydro-1H-indazol-5-amine;dihydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3.2ClH/c8-6-1-2-7-5(3-6)4-9-10-7;;/h4,6H,1-3,8H2,(H,9,10);2*1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHDUZMHOIVQJGL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(CC1N)C=NN2.Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13Cl2N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,5,6,7-tetrahydro-1H-indazol-5-amine dihydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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